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Compound of Interest

Compound Name:
2-[(6-Chloropyridazin-3-

yl)amino]ethanol

CAS No.: 51947-89-8

Cat. No.: B1269808

Get Quote

Nitrogen-containing heterocycles are foundational scaffolds in drug development, with a 2014

study estimating that 59% of FDA-approved small-molecule drugs feature a nitrogen-containing

ring.[1] Among these, the pyridazine moiety, a six-membered aromatic ring with two adjacent

nitrogen atoms, has emerged as a "privileged scaffold."[2] Pyridazine derivatives exhibit a wide

spectrum of pharmacological activities, including anti-hypertensive, anti-cancer, and anti-

inflammatory properties.[3][4] This biological significance stems from the unique electronic

properties conferred by the nitrogen atoms, which allow for diverse molecular interactions with

biological targets.

This guide focuses on a key intermediate, 2-[(6-Chloropyridazin-3-yl)amino]ethanol (CAS

No. 51947-89-8). This molecule serves as a critical building block for constructing more

complex and biologically active compounds. Its structure is bifunctional: it possesses a reactive

chlorine atom on the pyridazine ring, prime for substitution or cross-coupling reactions, and a

primary alcohol group that offers another site for chemical modification. This duality makes it an

invaluable tool for researchers and drug development professionals aiming to generate libraries

of novel compounds for screening and lead optimization. As a Senior Application Scientist, this
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whitepaper will provide not just data, but a field-proven perspective on the synthesis,

characterization, and strategic application of this versatile chemical intermediate.

Physicochemical and Structural Characteristics
Understanding the fundamental properties of a chemical building block is paramount for its

effective use in synthesis. The key physicochemical data for 2-[(6-Chloropyridazin-3-
yl)amino]ethanol are summarized below. These values are critical for planning reactions,

purification strategies, and ensuring proper storage.

Property Value Source(s)

CAS Number 51947-89-8 [5][6][7]

Molecular Formula C₆H₈ClN₃O [5][6]

Molecular Weight 173.60 g/mol [5][6]

Melting Point 133-135 °C [8]

Boiling Point (Predicted) 463.1°C at 760 mmHg [8]

Density (Predicted) 1.431 g/cm³ [8]

XlogP (Predicted) 0.4 - 0.6072 [8][9]

SMILES ClC1=NN=C(NCCO)C=C1 [5]

InChIKey
OCSNMMYFHUBJGA-

UHFFFAOYSA-N
[9]

The predicted XlogP value of ~0.5 suggests a relatively polar molecule with good solubility in

polar organic solvents, a crucial factor for its reactivity in solution-phase synthesis.

Synthesis: A Protocol Grounded in Mechanistic
Insight
The most direct and widely applicable synthesis of 2-[(6-Chloropyridazin-3-yl)amino]ethanol
involves a nucleophilic aromatic substitution (SNAr) reaction. The starting material is the

commercially available 3,6-dichloropyridazine.[8][10][11]
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The Underlying Mechanism
The pyridazine ring is electron-deficient due to the electronegativity of the two nitrogen atoms.

This deficiency makes the chlorine-bearing carbons susceptible to nucleophilic attack. In the

reaction with ethanolamine (a primary amine), the amine's lone pair of electrons attacks one of

the chlorinated carbon positions. The reaction's regioselectivity—substituting one chlorine over

the other—can typically be controlled by reaction conditions, though in the case of symmetrical

3,6-dichloropyridazine, the initial substitution product is singular. The key is to use

stoichiometry to favor monosubstitution over disubstitution. The ethanolamine acts as both the

nucleophile and, if used in excess, the base to neutralize the HCl byproduct. Alternatively, a

non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) can be added to scavenge

the acid, preserving the expensive nucleophile.

Visualizing the Synthesis Workflow
The following diagram illustrates the straightforward synthetic pathway from 3,6-

dichloropyridazine.

3,6-Dichloropyridazine
(CAS: 141-30-0)

2-[(6-Chloropyridazin-3-yl)amino]ethanol
(CAS: 51947-89-8)

+

Ethanolamine
(CAS: 141-43-5)
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1269808/docs?utm_src=pdf-body-img#introduction-the-pyridazine-core-in-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic pathway for 2-[(6-Chloropyridazin-3-yl)amino]ethanol.

Step-by-Step Laboratory Protocol
This protocol is a self-validating system, incorporating in-process checks and a robust

purification strategy to ensure high purity of the final product.

Materials:

3,6-Dichloropyridazine (1.0 eq)

Ethanolamine (1.1 eq)[12]

Triethylamine (1.5 eq, optional base)

Ethanol or Isopropanol (solvent)

Ethyl acetate (for extraction/crystallization)

Hexanes (for crystallization)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

TLC mobile phase (e.g., 50% Ethyl Acetate in Hexanes)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 3,6-dichloropyridazine (1.0 eq) and ethanol (approx. 0.2 M concentration).

Reagent Addition: While stirring at room temperature, add ethanolamine (1.1 eq) dropwise. If

using an external base, add triethylamine (1.5 eq). Expertise Note: The slight excess of

ethanolamine ensures complete consumption of the starting material. Using a dedicated
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base like triethylamine can lead to cleaner reactions by preventing side reactions involving

the primary alcohol.

Reaction Execution: Heat the mixture to reflux (approx. 80°C) and monitor the reaction

progress using TLC. The reaction is typically complete within 6-12 hours.[3][4] A new, more

polar spot corresponding to the product should appear, and the starting material spot should

diminish.

Work-up: a. Cool the reaction mixture to room temperature. b. Remove the solvent under

reduced pressure using a rotary evaporator. c. Redissolve the resulting residue in ethyl

acetate. d. Wash the organic layer sequentially with saturated sodium bicarbonate solution

(to remove HCl) and brine (to remove water-soluble impurities). e. Dry the organic layer over

anhydrous magnesium sulfate, filter, and concentrate in vacuo.

Purification: The crude solid is typically purified by recrystallization from an ethyl

acetate/hexanes solvent system to yield the product as a pure solid. If impurities persist,

column chromatography on silica gel may be required.

Validation: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and Mass

Spectrometry (see Section 3). The melting point should be sharp and consistent with the

literature value (133-135 °C).[8]

Analytical Characterization
Rigorous characterization is non-negotiable for validating the structure and purity of a synthetic

intermediate. The expected spectroscopic signatures for 2-[(6-Chloropyridazin-3-
yl)amino]ethanol are outlined below.
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Technique Expected Observations

¹H NMR

- Two distinct doublets for the pyridazine ring

protons (Ar-H), typically in the δ 6.8-7.5 ppm

range. - A triplet for the methylene group

adjacent to the nitrogen (-NH-CH₂-), around δ

3.5-3.8 ppm. - A triplet for the methylene group

adjacent to the oxygen (-CH₂-OH), around δ

3.8-4.1 ppm. - A broad singlet for the amine

proton (-NH-), which may be exchangeable with

D₂O. - A broad singlet/triplet for the hydroxyl

proton (-OH), which is exchangeable with D₂O.

¹³C NMR

- Two signals for the CH carbons of the

pyridazine ring, typically in the δ 110-130 ppm

range. - Two signals for the quaternary carbons

of the pyridazine ring (C-Cl and C-N), in the δ

150-160 ppm range. - A signal for the methylene

carbon adjacent to the nitrogen (-NH-CH₂-),

around δ 45-50 ppm. - A signal for the

methylene carbon adjacent to the oxygen (-CH₂-

OH), around δ 60-65 ppm.[13]

FT-IR (cm⁻¹)

- A broad peak around 3200-3400 cm⁻¹ for the

O-H and N-H stretches. - Peaks around 2850-

2960 cm⁻¹ for C-H stretches. - Aromatic C=C

and C=N stretching vibrations in the 1400-1600

cm⁻¹ region. - A C-Cl stretch typically found in

the 600-800 cm⁻¹ region.

Mass Spec (MS)

- A clear molecular ion peak (M⁺) at m/z 173. -

An isotopic peak (M+2) at m/z 175 with

approximately one-third the intensity of the M⁺

peak, which is characteristic of a molecule

containing one chlorine atom.

Reactivity and Strategic Applications in Drug Design
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The true value of 2-[(6-Chloropyridazin-3-yl)amino]ethanol lies in its potential for

diversification. The two reactive sites—the C-Cl bond and the primary alcohol—can be

addressed orthogonally to build molecular complexity.

Reactions at the C-Cl Bond
The chlorine atom is the primary handle for introducing diversity. It can be readily displaced or

used in cross-coupling reactions.

Nucleophilic Substitution: The chlorine can be substituted by other nucleophiles, such as

secondary amines (e.g., piperazine, morpholine), thiols, or alkoxides, to generate a wide

array of analogs.[14]

Palladium-Catalyzed Cross-Coupling: Reactions like Suzuki or Sonogashira couplings can

be used to form new carbon-carbon bonds, attaching aryl, heteroaryl, or alkyne groups to the

pyridazine core.[10] This is a powerful strategy for exploring the structure-activity relationship

(SAR) of the aromatic portion of the molecule.

Reactions at the Hydroxyl Group
The primary alcohol provides a secondary point for modification or for attaching the scaffold to

other molecular fragments.

Esterification/Etherification: The -OH group can be converted to esters or ethers to modify

the molecule's polarity, lipophilicity, and metabolic stability.

Prodrug Strategies: The alcohol can be functionalized with amino acids or other promoieties

to create prodrugs with improved bioavailability or targeted delivery.[15]

Visualizing the Derivatization Potential
The following diagram illustrates how the core scaffold can be elaborated into a diverse

chemical library, a key strategy in modern drug discovery.
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Caption: Derivatization potential of the core scaffold.

Safety and Handling
As with all laboratory chemicals, 2-[(6-Chloropyridazin-3-yl)amino]ethanol should be

handled with appropriate care.

Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab

coat, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[7]

Conclusion
2-[(6-Chloropyridazin-3-yl)amino]ethanol is more than just a chemical compound; it is a

strategic asset for medicinal chemists and drug discovery scientists. Its straightforward

synthesis, well-defined physicochemical properties, and, most importantly, its bifunctional

reactivity make it an ideal starting point for the development of novel therapeutics. The reactive

chlorine allows for extensive SAR exploration around the pyridazine core, while the hydroxyl

group offers opportunities for fine-tuning pharmacokinetic properties or implementing prodrug
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strategies. By understanding the principles outlined in this guide, researchers can effectively

leverage this versatile building block to accelerate their discovery programs and explore new

frontiers in pyridazine-based drug design.[16]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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